Cas no 7220-79-3 (Methylene Blue trihydrate)

• Product Name: Methylene Blue trihydrate
• CAS No: 7220-79-3
• MF: C₁₆H₂₄ClN₃O₃S
• MW: 373.898061752319
• MDL: MFCD00150008
• CID: 47292
• PubChem ID: 24850898
• Update Time: 2025-10-10

Methylene Blue trihydrate Chemical and Physical Properties

Names and Identifiers

• Methylene Blue trihydrate
• Basic Blue 9~C.I. 52015
• C.I. 52015
• methylene blue solution
• MethyleneBluepract
• Methylene Blue
• Basic Blue 9
• Basic Blue 9 trihydrate
• C.I. 52015 trihydrate
• Methylene Blue trihydratee
• 3,7-bis(Dimethylamino)phenazathionium chloride
• METHYLENE BLUE CHLORIDE TRIHYDATE
• BASIC BLUE 9 HYDRATE
• Indicator
• Methylene Blue BB
• METHYLENE BLUE HYDRATE
• Methylene Blue trihy
• Methylene blue trihydrate [for biological staining]
• METHYLENE BLUE TS
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride
• Methylthionine chloride
• C.I. Basic Blue 9 trihydrate
• Phenothiazin-5-ium, 3,7-bis(dimethylamino)-, chloride, trihydrate
• 3,7-Bis(dimethylamino)phenothiazin-5-ium chloride trihydrate
• T42P99266K
• Methylene blue (USP)
• Methylene blue [USP]
• Methylthionine HCl
• Methylene Blue trihydrate (C.I. 52015)
• Methylene Blue, high purity, biological stain
• Methylene Blue trihydrate, 95%, pure
• Methylene Blu
• 7220-79-3 (hdyrate)
• CCRIS 9312
• Methylene Blue Active Substance (MBAS) @ 1000 mg/L in H2O, tr. H2SO4
• FT-0628873
• E76384
• SY061706
• METHYLTHIONINIUM CHLORIDE TRIHYDRATE [WHO-IP]
• 7220-79-3
• MFCD00150008
• METHYLENE BLUE [USP-RS]
• NCGC00091924-01
• 61-73-4 (anhydrous)
• METHYLENE BLUE TRIHYDRATE [MI]
• NSC-759135
• CI 52015
• D02312
• Methylene Blue Active Substance; Basic blue 9; Methylthionine chloride; Methylene Blue trihydrate;
• C16H18ClN3S
• DTXSID0025600
• METHYLENE BLUE [VANDF]
• [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium chloride
• MethyleneBluetrihydrate
• METHYLENE BLUE [USP MONOGRAPH]
• Methylthioninium chloride proveblue (TN)
• methylthioninium chloride trihydrate
• METHYLENE BLUE [II]
• methylthioninium chloride hydrate
• METHYLENE BLUE [HPUS]
• AC-8349
• C.I. Basic Blue 9, trihydrate
• NCGC00260074-01
• AKOS015915395
• TETRAMETHYLTHIONINE CHLORIDE TRIHYDRATE
• METHYLENE BLUE [ORANGE BOOK]
• UNII-T42P99266K
• CHEMBL550495
• NSC 759135
• HB0409
• Methylene Blue Trihydrate, Certified by Biological Stain Commission
• AMY22400
• METHYLTHIONINII CHLORIDUM TRIHYDRATE [WHO-IP LATIN]
• Tox21_202525
• [7-(dimethylamino)phenothiazin-3-ylidene]-dimethylazanium;chloride;trihydrate
• METHYLENE BLUE [IARC]
• C.I. Basic Blue 9, trihydrate (8CI)
• BS-42699
• DTXCID705600
• CAS-7220-79-3
• Methylene blue，82%
• 3,7-BIS(DIMETHYLAMINO)PHENOTHIAZIN-5-IUM, CHLORIDE, TRIHYDRATE
• METHYLTHIONINE CHLORIDE TRIHYDRATE
• 7-(DIMETHYLAMINO)-3-(METHYLIMINO)-3H-PHENOTHIAZINE, 3-METHOCHLORIDE TRIHYDRATE
• 3,7Bis(dimethylamino)phenothiazin5ium chloride trihydrate
• XQAXGZLFSSPBMK-UHFFFAOYSA-M
• methylene blue cation trihydrate chloride
• 3,7Bis(dimethylamino)phenothiazin5ium, chloride, trihydrate
• METHYLTHIONINE TRIHYDRATE
• Pure,for Biological Stain, inverted exclamation markY90.0% (HPLC)
• 3,7-BIS(DIMETHYLAMINO)PHENAZATHIONIUM CHLORIDE TRIHYDRATE
• Phenothiazin5ium, 3,7bis(dimethylamino), chloride, trihydrate
• 3,7Bis(dimethylamino)phenazathionium chloride trihydrate
• TETRAMETHYLENE BLUE TRIHYDRATE
• 3,7-BIS(DIMETHYLAMINO)-5??-PHENOTHIAZIN-5-YLIUM TRIHYDRATE CHLORIDE
• Methylene Blue (C.I. 52015)

• MDL： MFCD00150008
• Inchi： 1S/C16H18N3S.ClH.3H2O/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;;;;/h5-10H,1-4H3;1H;3*1H2/q+1;;;;/p-1
• InChI Key： XQAXGZLFSSPBMK-UHFFFAOYSA-M
• SMILES： [Cl-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)N(C)C.O.O.O

Computed Properties

• Exact Mass: 373.12300
• Monoisotopic Mass: 373.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Dark green solid
• Density: 0.98 g/mL at 25 °C
• Melting Point: 190 ºC
• Boiling Point: No data available
• Flash Point: 14 °C
• Solubility: Soluble in water, chloroform; sparingly soluble in ethanol
• Water Partition Coefficient: 4 g/100 mL
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, strong oxidizing agents.
• PSA: 75.07000
• LogP: -0.69000
• Solubility: Soluble in water and ethanol, the solution is blue, slightly soluble in chloroform, insoluble in benzene and diethyl ether.
• Merck: 13,6085
• pka: 2.6, 11.2(at 25℃)
• λmax: 668 nm, 609 nm
• Color/Form: 0.05 wt. % in H2O

Methylene Blue trihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：2
• Hazard Category Code： R11: very flammable. R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36-S24/25-S16-S7
• RTECS：SP5740000
• Hazardous Material Identification：
• Hazard Level：6.1
• Risk Phrases：R22
• Safety Term：6.1
• Storage Condition：Store in cold storage.
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments